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Compound of Interest

Compound Name: Palmitelaidyl methane sulfonate

Cat. No.: B025028

To: Researchers, Scientists, and Drug Development Professionals

Introduction

This document addresses the requested Application Notes and Protocols for the in vivo use of
Palmitelaidyl methane sulfonate. A comprehensive search of scientific literature and public
databases was conducted to gather information regarding the biological activity, experimental
use, and mechanism of action of this specific compound.

Summary of Findings

Palmitelaidyl methane sulfonate, identified by CAS number 1192259-25-8, is chemically
defined as 9-Hexadecen-1-ol, 1-methanesulfonate, (9E)-.[1] It is available as a research-grade
lipid.[1] The corresponding (9Z)- isomer is known as Palmitoleyl methane sulfonate.[2]

Despite its availability as a chemical entity, a thorough investigation has revealed a complete
absence of published scientific literature detailing any in vivo applications, preclinical studies,
or biological effects of Palmitelaidyl methane sulfonate. The search for experimental data,
including efficacy, toxicology, pharmacokinetics, and mechanism of action, yielded no relevant
results for this specific compound.

The available research on related compounds focuses on short-chain alkyl methanesulfonates,
such as Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS).[3][4][5][6][7][8][9]
These are well-documented as potent DNA alkylating agents and are used experimentally as
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mutagens.[4][5][7][9] However, the biological activities of these small, water-soluble molecules
cannot be extrapolated to the long-chain lipid structure of Palmitelaidyl methane sulfonate.

Conclusion

Due to the lack of available data in the public domain, it is not possible to provide the requested
Application Notes, Experimental Protocols, quantitative data tables, or signaling pathway
diagrams for Palmitelaidyl methane sulfonate. No studies were found that would form the
basis for such a document.

Researchers interested in the in vivo applications of this compound would need to conduct
foundational, exploratory studies to determine its biological properties and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Subject: In vivo Applications of Palmitelaidyl Methane
Sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025028#in-vivo-applications-of-palmitelaidyl-
methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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